Cas no 412041-42-0 (Benzonitrile, 2,3-diethynyl- (9CI))
412041-42-0 structure
Product Name:Benzonitrile, 2,3-diethynyl- (9CI)
CAS No:412041-42-0
MF:C11H5N
MW:151.164102315903
CID:926705
PubChem ID:45079082
Update Time:2025-04-19
Benzonitrile, 2,3-diethynyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2,3-diethynyl- (9CI)
- Benzonitrile, 2,3-diethynyl-
- 412041-42-0
- DB-285688
-
- Inchi: 1S/C11H5N/c1-3-9-6-5-7-10(8-12)11(9)4-2/h1-2,5-7H
- InChI Key: GKJQPDZFFWXZSA-UHFFFAOYSA-N
- SMILES: N#CC1=CC=CC(C#C)=C1C#C
Computed Properties
- Exact Mass: 151.042199164g/mol
- Monoisotopic Mass: 151.042199164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 23.8Ų
Benzonitrile, 2,3-diethynyl- (9CI) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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